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Compound of Interest

Compound Name: GPR35 agonist 5

Cat. No.: B14051609

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and synthesis of agonists
for G protein-coupled receptor 35 (GPR35), a promising therapeutic target implicated in
inflammation, metabolic disorders, and pain.[1] The term "GPR35 agonist 5" does not refer to
a single, universally recognized compound in scientific literature; rather, various publications
have assigned the number "5" to different molecules within their specific studies, which can be
agonists, antagonists, or synthetic intermediates. This guide will therefore focus on the general
principles and methodologies for identifying and developing novel GPR35 agonists, drawing
upon diverse examples from published research.

GPR35 Signaling Pathways

GPR35 is an orphan receptor that couples to multiple G protein families, primarily Gai/o and
Gal2/13, initiating diverse downstream signaling cascades.[1] Upon agonist binding, GPR35
can also trigger G protein-independent signaling by recruiting -arrestins, which mediate
receptor desensitization, internalization, and scaffolding for other signaling proteins like those in
the ERK1/2 pathway.[2] The receptor's activation has been linked to the modulation of key
inflammatory pathways, including MAPK and NF-kB.[2] Furthermore, GPR35 interacts with the
Na/K-ATPase, influencing ion homeostasis and Src kinase signaling.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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